N-[(2-fluorophenyl)methyl]-2-methylcyclopropane-1-carboxamide

• IUPAC Name: N-[(2-fluorophenyl)methyl]-2-methylcyclopropane-1-carboxamide
• InChI: InChI=1S/C12H14FNO/c1-8-6-10(8)12(15)14-7-9-4-2-3-5-11(9)13/h2-5,8,10H,6-7H2,1H3,(H,14,15)
• InChI Key: ZSUNDFGRFWRAHX-UHFFFAOYSA-N
• Canonical SMILES: CC1CC1C(=O)NCC2=CC=CC=C2F
• Molecular Formula: C12H14FNO
• Molecular Weight: 207.24 g/mol

Description

N-[(2-fluorophenyl)methyl]-2-methylcyclopropane-1-carboxamide, commonly known as FMCC, is a synthetic compound that has gained attention in the field of medicinal chemistry due to its potential applications in drug discovery. FMCC has been studied extensively for its pharmacological properties and has shown promising results in various scientific research applications.

Mechanism of Action

The exact mechanism of action of FMCC is not fully understood. However, it is believed that the compound exerts its pharmacological effects by modulating various signaling pathways in the body. FMCC has been shown to inhibit the activity of certain enzymes and receptors that play a key role in the development and progression of various diseases.
Biochemical and Physiological Effects
FMCC has been shown to have various biochemical and physiological effects in the body. The compound has been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo. FMCC has also been shown to reduce inflammation and pain in animal models.

Advantages and Limitations for Lab Experiments

FMCC has several advantages for lab experiments. The compound is relatively easy to synthesize and is readily available. FMCC has also been shown to have good bioavailability and pharmacokinetic properties. However, the compound has certain limitations, including its limited solubility in water and its potential toxicity at higher doses.

Future Directions

There are several future directions for the study of FMCC. One potential direction is the development of FMCC-based drugs for the treatment of cancer, inflammation, and pain. Another direction is the further elucidation of the compound's mechanism of action and its effects on various signaling pathways in the body. Additionally, the development of more efficient synthesis methods and the optimization of the compound's pharmacokinetic properties are also areas of future research.

Synthesis Methods

FMCC can be synthesized through a multi-step process starting from commercially available starting materials. The synthesis involves the reaction of 2-fluorobenzylamine with 1,1-dimethylcyclopropane-1-carboxylic acid in the presence of a coupling reagent to yield the desired product.

Scientific Research Applications

FMCC has been studied for its potential applications in the treatment of various diseases including cancer, inflammation, and pain. The compound has shown promising results in preclinical studies as a potential anticancer agent. FMCC has also been studied for its anti-inflammatory and analgesic properties.